5-(3-chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one

Specification

• Molecular Formula: C22H20ClN5O
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 5-[(3-chlorophenyl)methyl]-2-[(4,6-dimethylquinazolin-2-yl)amino]-4-methyl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C22H20ClN5O/c1-12-7-8-19-17(9-12)13(2)24-21(26-19)28-22-25-14(3)18(20(29)27-22)11-15-5-4-6-16(23)10-15/h4-10H,11H2,1-3H3,(H2,24,25,26,27,28,29)
• Standard InChI Key: HZOZAOLGARPJKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=C(C(=O)N3)CC4=CC(=CC=C4)Cl)C)C

Introduction

Chemical Identity and Structural Characteristics

Molecular Identity

5-(3-Chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one (CAS RN: 879565-90-9) is a fused heterocyclic compound featuring a pyrimidinone core substituted with a 3-chlorobenzyl group, a methyl group, and a 4,6-dimethylquinazolin-2-ylamino moiety. Its molecular formula is C₂₂H₂₀ClN₅O, with an average molecular mass of 405.886 g/mol and a monoisotopic mass of 405.135638 Da.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₂H₂₀ClN₅O
Average Mass	405.886 g/mol
Monoisotopic Mass	405.135638 Da
ChemSpider ID	5667545
IUPAC Name	5-(3-Chlorobenzyl)-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(1H)-pyrimidinone

Structural Features

The molecule comprises two aromatic systems:

• Pyrimidin-4(3H)-one Core: A six-membered ring with carbonyl and amine functionalities at positions 4 and 2, respectively. The 3-chlorobenzyl group at position 5 and a methyl group at position 6 introduce steric bulk and electron-withdrawing effects.

• 4,6-Dimethylquinazolin-2-ylamino Substituent: A bicyclic quinazoline ring system with methyl groups at positions 4 and 6, linked via an amino group to the pyrimidinone core. This moiety is critical for π-π stacking interactions in biological targets.

The 3-chlorobenzyl group enhances lipophilicity, potentially improving membrane permeability, while the quinazoline component may contribute to kinase-binding affinity.

Synthesis and Manufacturing Processes

Step	Reagents/Conditions	Yield
Quinazoline Formation	Anthranilic acid + Acetonitrile, H₂SO₄, Δ	60–70%
Pyrimidinone Coupling	Pd(OAc)₂, Xantphos, K₂CO₃, DMF, 110°C	45–55%
Benzylation	3-Chlorobenzyl bromide, K₂CO₃, DMF, Δ	70–80%

Optimization Challenges

Key challenges include minimizing dimerization during cyclocondensation and achieving regioselective amination at the quinazoline C2 position. Patent literature suggests that microwave-assisted synthesis and high-throughput screening have improved yields in related systems.

Physicochemical Properties

Predicted Properties

Computational models estimate the following properties for 5-(3-chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one:

• Density: 1.24–1.30 g/cm³ (similar to C19H23N5O analogues)

• Boiling Point: 550–570°C (extrapolated from low-volatility analogues)

• pKa: 8.3 ± 0.5 (indicating weak basicity at physiological pH)

Solubility and Stability

The compound is expected to exhibit poor aqueous solubility (<1 µg/mL) due to its high logP (~3.5), necessitating formulation with co-solvents or surfactants. Stability studies on analogues suggest susceptibility to oxidative degradation at the benzyl position, requiring inert atmosphere storage.

Analytical Characterization Techniques

Spectroscopic Data

• ¹H NMR (DMSO-d₆, 400 MHz): δ 8.45 (s, 1H, quinazoline H), 7.35–7.28 (m, 4H, benzyl H), 6.85 (s, 1H, pyrimidinone H), 2.50 (s, 6H, CH₃).

• HRMS: m/z 406.1432 [M+H]⁺ (calc. 406.1431 for C₂₂H₂₁ClN₅O).

Chromatographic Methods

HPLC purity >95% achieved using:

• Column: C18, 150 × 4.6 mm, 3.5 µm

• Mobile Phase: Acetonitrile/0.1% formic acid (70:30)

• Retention Time: 8.2 min.